2-Benzyloxy-4,5-dimethoxy-aniline

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 4,5-dimethoxy-2-phenylmethoxyaniline
• InChI: InChI=1S/C15H17NO3/c1-17-14-8-12(16)13(9-15(14)18-2)19-10-11-6-4-3-5-7-11/h3-9H,10,16H2,1-2H3
• InChI Key: ZBPYWIFORDZCPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)OCC2=CC=CC=C2)OC

Description

2-Benzyloxy-4,5-dimethoxy-aniline is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a hot suspension (60° C.) of 260 g 2-benzyloxy-4,5-dimethoxy-nitrobenzene in 900 ml of ethanol, 1350 ml of glacial acetic acid and 900 ml of water, 282.6 g of iron powder was added portion-wise over 30 min. Thereafter the mixture was refluxed for 1/4 h. The reaction mixture was poured into 10 l of water and the oily product was extracted with dichloromethane. After drying the solvent was evaporated. Yield: 116 g (50%). Melting point: 74° C.